4-ethyl-N-(4-fluorophenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-ethyl-N-(4-fluorophenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C13H18FN3O/c1-2-16-7-9-17(10-8-16)13(18)15-12-5-3-11(14)4-6-12/h3-6H,2,7-10H2,1H3,(H,15,18)
• InChI Key: HQNSYTTYGKNPBR-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C13H18FN3O
• Molecular Weight: 251.30 g/mol

Description

4-ethyl-N-(4-fluorophenyl)-1-piperazinecarboxamide, also known as EFDP, is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention among researchers due to its potential therapeutic applications. EFDP has been studied extensively for its pharmacological properties, and its mechanism of action is still being explored.

Mechanism of Action

4-ethyl-N-(4-fluorophenyl)-1-piperazinecarboxamide is believed to act as an agonist of the serotonin 5-HT1A receptor and a partial agonist of the dopamine D2 receptor. It also interacts with other neurotransmitter systems, including the noradrenergic and GABAergic systems.
Biochemical and Physiological Effects:
4-ethyl-N-(4-fluorophenyl)-1-piperazinecarboxamide has been shown to increase the release of serotonin and dopamine in various brain regions, including the prefrontal cortex and striatum. It also increases the activity of the GABAergic system, resulting in anxiolytic effects. 4-ethyl-N-(4-fluorophenyl)-1-piperazinecarboxamide has been shown to have a low toxicity profile and does not produce significant side effects.

Advantages and Limitations for Lab Experiments

4-ethyl-N-(4-fluorophenyl)-1-piperazinecarboxamide has advantages in lab experiments due to its low toxicity profile and well-defined mechanism of action. However, its limited solubility in water can make it challenging to administer in certain experimental settings.

Future Directions

Future research on 4-ethyl-N-(4-fluorophenyl)-1-piperazinecarboxamide could focus on its potential therapeutic applications in the treatment of various psychiatric and neurological disorders, including depression, anxiety, and Parkinson's disease. Further exploration of its mechanism of action and its interactions with other neurotransmitter systems could provide valuable insights into its potential therapeutic effects. Additionally, the development of new 4-ethyl-N-(4-fluorophenyl)-1-piperazinecarboxamide derivatives with improved solubility and pharmacokinetic properties could enhance its potential as a therapeutic agent.

Synthesis Methods

4-ethyl-N-(4-fluorophenyl)-1-piperazinecarboxamide can be synthesized using various methods, including the reaction of 4-fluoroaniline with ethyl chloroformate, followed by the addition of piperazine. The reaction mixture is then heated, and the resulting compound is purified using column chromatography.

Scientific Research Applications

4-ethyl-N-(4-fluorophenyl)-1-piperazinecarboxamide has been studied for its potential therapeutic applications, including as an antidepressant, anxiolytic, and antipsychotic agent. It has also been studied for its potential use in the treatment of neuropathic pain and as a modulator of the dopamine system.